Cas no 946386-96-5 (5-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione)

• Product Name: 5-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• CAS No: 946386-96-5
• MF: C₁₅H₁₆N₂O₅
• MW: 304.297944068909
• MDL: MFCD00170322
• CID: 4666777
• Update Time: 2025-07-14

5-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-[[4-(N-hydroxy-C-methylcarbonimidoyl)anilino]methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione

• MDL： MFCD00170322
• Inchi： 1S/C15H16N2O5/c1-9(17-20)10-4-6-11(7-5-10)16-8-12-13(18)21-15(2,3)22-14(12)19/h4-8,16,20H,1-3H3/b17-9+
• InChI Key： DJWPSAWJPUZTIV-RQZCQDPDSA-N
• SMILES： O1C(=O)/C(=C/NC2=CC=C(/C(/C)=N/O)C=C2)/C(=O)OC1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 5-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione

Introduction to 5-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 946386-96-5)

5-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione, with the CAS number 946386-96-5, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of dioxanes and features a unique structural arrangement that includes a hydroxyimino group and an amino-substituted phenyl ring. These structural elements contribute to its distinct chemical properties and biological activities.

The molecular formula of 5-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione is C₁₈H₂₀N₂O₅, and its molecular weight is approximately 340.36 g/mol. The compound's structure includes a central dioxane ring with two methyl groups attached, which provides stability and rigidity to the molecule. The presence of the hydroxyimino group and the amino-substituted phenyl ring introduces functional groups that can participate in various chemical reactions and interactions with biological targets.

In the context of medicinal chemistry, 5-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione has been studied for its potential as a lead compound in drug discovery. Recent research has focused on its ability to modulate specific biological pathways and its potential therapeutic applications. For instance, studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties, making it a promising candidate for further development.

Anti-Inflammatory Properties: One of the key areas of interest in the study of 5-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione is its anti-inflammatory activity. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This inhibition is attributed to the compound's ability to interfere with the NF-κB signaling pathway, which plays a central role in inflammation. These findings suggest that 5-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione could be developed into a novel anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Anti-Cancer Properties: Another significant area of research involves the anti-cancer properties of 5-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the activation of caspase-dependent apoptotic pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. These findings indicate that 5-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione has potential as a chemotherapeutic agent or as a sensitizer to enhance the efficacy of existing cancer treatments.

Synthesis and Chemical Properties: The synthesis of 5-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the dioxane ring through cyclization reactions and the introduction of the hydroxyimino group via imine formation. The final product can be purified using techniques such as column chromatography or recrystallization. The compound is generally stable under standard laboratory conditions but may require protection from moisture and light to maintain its integrity.

Bioavailability and Pharmacokinetics: Understanding the bioavailability and pharmacokinetic properties of 5-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione is crucial for its development as a therapeutic agent. Preliminary studies have shown that this compound has moderate oral bioavailability and exhibits favorable pharmacokinetic profiles in animal models. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The half-life of the compound is relatively short, which may necessitate multiple dosing regimens in clinical settings.

Toxicity and Safety:













Profiles:-strong> Safety assessments are an essential part of drug development. Preclinical toxicity studies have indicated that 5-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione has low toxicity at therapeutic doses. However, higher doses can lead to mild hepatotoxicity and nephrotoxicity in animal models. These findings highlight the importance of dose optimization and safety monitoring in clinical trials.

Clinical Trials:-strong> While preclinical studies have shown promising results for 5-[({4-[1-(hydroxyimino)ethyl]phenyl}amino)methylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione, further clinical trials are necessary to evaluate its safety and efficacy in humans. Phase I trials are currently underway to assess the pharmacokinetics and tolerability of this compound in healthy volunteers. If these trials are successful, subsequent Phase II trials will focus on evaluating its therapeutic effects in patients with specific diseases such as cancer or inflammatory disorders.

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